2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide

• IUPAC Name: 1-[(4-chloro-2-methylpyrazole-3-carbonyl)amino]-3-naphthalen-1-ylurea
• InChI: InChI=1S/C16H14ClN5O2/c1-22-14(12(17)9-18-22)15(23)20-21-16(24)19-13-8-4-6-10-5-2-3-7-11(10)13/h2-9H,1H3,(H,20,23)(H2,19,21,24)
• InChI Key: RMSVXESWENUCTA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)Cl)C(=O)NNC(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C16H14ClN5O2
• Molecular Weight: 343.77 g/mol
• Solubility: 5.2 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide, also known as CHIR-99021, is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3). GSK-3 is a serine/threonine kinase that is involved in many signaling pathways, including the Wnt signaling pathway, which plays an important role in embryonic development and tissue homeostasis. CHIR-99021 has been shown to have a variety of applications in scientific research, particularly in stem cell research, cancer research, and neurodegenerative disease research.

Mechanism of Action

2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide is a potent and selective inhibitor of GSK-3, which is involved in many signaling pathways, including the Wnt signaling pathway. GSK-3 regulates the activity of many transcription factors, including beta-catenin, which plays a critical role in embryonic development and tissue homeostasis. Inhibition of GSK-3 by 2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide leads to the stabilization and accumulation of beta-catenin, which promotes the transcription of Wnt target genes.
Biochemical and Physiological Effects:
2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide has a variety of biochemical and physiological effects, particularly in stem cells. It has been shown to enhance the efficiency of iPSC generation, and to promote the differentiation of iPSCs into specific cell types, such as neurons, cardiomyocytes, and pancreatic beta cells. 2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide has also been shown to promote the survival and differentiation of neural stem cells, and to enhance the regeneration of damaged neurons. In cancer cells, 2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide has been shown to inhibit cell growth and to sensitize cells to chemotherapy.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide is its potency and selectivity for GSK-3 inhibition. This makes it a useful tool for studying the role of GSK-3 in various signaling pathways and cellular processes. Another advantage is its ability to enhance the efficiency of iPSC generation and to promote the differentiation of iPSCs into specific cell types. However, one limitation of 2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide is its potential toxicity, particularly at high concentrations. Careful dosing and monitoring are necessary to ensure that the compound does not have adverse effects on cells or animals.

Future Directions

There are many potential future directions for research involving 2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide. One area of interest is the development of more potent and selective GSK-3 inhibitors, which could have even greater therapeutic potential. Another area of interest is the use of 2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide in combination with other compounds, such as growth factors or cytokines, to enhance its effects on stem cell differentiation or cancer cell growth inhibition. Additionally, 2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide could be used in combination with other drugs to enhance the efficacy of chemotherapy or other cancer treatments. Finally, further research is needed to fully understand the mechanisms of action of 2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide and its potential applications in various areas of scientific research.

Synthesis Methods

2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide can be synthesized using a variety of methods, including the reaction of 2-aminonicotinic acid with 4-chloro-1-methylpyrazole-5-carbonyl chloride, followed by reaction with 1-naphthylhydrazinecarboxamide. Other methods include the reaction of 2-aminonicotinic acid with 4-chloro-1-methylpyrazole-5-carboxylic acid, followed by reaction with 1-naphthylhydrazinecarboxamide.

Scientific Research Applications

2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide has been used in a variety of scientific research applications, particularly in stem cell research. It has been shown to enhance the efficiency of induced pluripotent stem cell (iPSC) generation, and to promote the differentiation of iPSCs into specific cell types, such as neurons, cardiomyocytes, and pancreatic beta cells. 2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide has also been used in cancer research, where it has been shown to inhibit the growth of cancer cells and to sensitize them to chemotherapy. In neurodegenerative disease research, 2-[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]-N-1-naphthylhydrazinecarboxamide has been shown to promote the survival and differentiation of neural stem cells, and to enhance the regeneration of damaged neurons.